Cas no 921845-16-1 (N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
- 4-Thiazoleacetamide, 2-[(cyclopropylcarbonyl)amino]-N-(3,4-difluorophenyl)-
-
- Inchi: 1S/C15H13F2N3O2S/c16-11-4-3-9(5-12(11)17)18-13(21)6-10-7-23-15(19-10)20-14(22)8-1-2-8/h3-5,7-8H,1-2,6H2,(H,18,21)(H,19,20,22)
- InChI Key: HQDCWHMJYVIWAN-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NC2=CC=C(F)C(F)=C2)=O)N=C1NC(C1CC1)=O
Experimental Properties
- Density: 1.556±0.06 g/cm3(Predicted)
- pka: 8.40±0.70(Predicted)
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2202-1509-2μmol |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2202-1509-5μmol |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2202-1509-1mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2202-1509-2mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2202-1509-3mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2202-1509-4mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2202-1509-5mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide |
921845-16-1 | 90%+ | 5mg |
$103.5 | 2023-05-16 |
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide: A Comprehensive Overview
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide, also known by its CAS number 921845-16-1, is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structure and promising applications in drug development. The molecule combines a cyclopropane ring with a thiazole moiety, both of which contribute to its intriguing chemical properties.
The synthesis of N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide involves a multi-step process that highlights the importance of precise chemical engineering. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored various catalysts and reaction conditions to streamline the production process, making it more efficient for large-scale manufacturing.
The structural complexity of this compound provides a platform for exploring its biological activities. Preliminary in vitro studies have demonstrated that it exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The incorporation of fluorine atoms in the phenyl group enhances the compound's stability and bioavailability, making it a promising candidate for further preclinical testing.
In addition to its therapeutic potential, N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide has shown versatility in other applications. For instance, its thiazole ring contributes to its ability to act as a ligand in metal complexes, which could be useful in catalytic processes. Recent advancements in metalloorganic chemistry have highlighted the role of such compounds in enhancing the efficiency of industrial catalysts.
The cyclopropane moiety in this compound is another area of active research. Its strained ring structure imparts unique reactivity, which can be harnessed for designing novel chemical reactions. Scientists are investigating how this feature can be exploited to create new synthetic pathways for complex molecules. This exploration is expected to contribute significantly to the field of organic synthesis.
From an environmental standpoint, the synthesis and application of N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide are being evaluated for their sustainability. Researchers are focusing on reducing waste generation and improving energy efficiency during production. These efforts align with the growing global emphasis on green chemistry and sustainable practices.
In conclusion, N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure and promising biological activities make it a subject of intense research interest. As advancements continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in pharmaceuticals and beyond.
921845-16-1 (N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)